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Compound of Interest

Compound Name: 1,2-Bis(dichlorophosphino)ethane

Cat. No.: B1347013

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for handling and utilizing
1,2-bis(dichlorophosphino)ethane, a key precursor in the synthesis of chelating diphosphine
ligands. These ligands are pivotal in various transition metal-catalyzed reactions.

Safety and Handling

1,2-Bis(dichlorophosphino)ethane is a hazardous chemical that requires strict safety
protocols. It is corrosive, air-sensitive, and moisture-sensitive.[1] All manipulations should be
performed under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated chemical
fume hood.[1]

Hazard Summary:
» Corrosive: Causes severe skin burns and eye damage.[1]

o Air and Moisture Sensitive: Reacts with air and moisture.[1][2] Contact with water can
liberate toxic gas.[3]

o Respiratory Irritant: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE):
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PPE Item Specification
Chemical-resistant gloves (e.qg., nitrile,
Gloves
neoprene).
Eye Protection Safety goggles and a face shield.
Lab Coat Flame-retardant lab coat.
) Use a suitable respirator if ventilation is
Respirator .
inadequate.
First Aid Measures:
Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

immediate medical attention.[1]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Remove contaminated

clothing. Call a physician immediately.[1]

Move the person to fresh air. If breathing is

Inhalation o ) o
difficult, give oxygen. Consult a physician.[1][2]
Do NOT induce vomiting. Rinse mouth with

Ingestion water and seek immediate medical assistance.

[2](3]

Storage and Handling:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed in a corrosives area.[1]

Do not allow contact with air.[1]

Handle under an inert atmosphere (e.g., using Schlenk line techniques or a glovebox).
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Physicochemical Properties

1,2-Bis(dichlorophosphino)ethane is a colorless liquid precursor used for creating chelating
diphosphines.[4]

Property Value

Molecular Formula C2H4ClaP2[1]

Molecular Weight 231.81 g/mol

Appearance Colorless, clear liquid[2][4]
Boiling Point 70 °C @ 1 mmHg

Density 1.536 g/mL at 25 °C
Refractive Index n20/D 1.588

CAS Number 28240-69-9[1]

Core Applications and Reactions

The primary application of 1,2-bis(dichlorophosphino)ethane is as a precursor in the
synthesis of chelating diphosphine ligands, such as 1,2-bis(dimethylphosphino)ethane (dmpe).
[4] These ligands are crucial in organometallic chemistry and catalysis, finding use in reactions
like Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. The compound readily reacts with
Grignard reagents and secondary amines to yield these valuable ligands.[4]

A general reaction scheme for the synthesis of diphosphine ligands is shown below:

1,2-Bis(dichlorophosphino)ethane 4 R-MgX
(Cl2PCH2CH2PCI2) (Grignard Reagent)

1,2-Bis(dialkylphosphino)ethane 4 MgXCl

(R2PCH2CH2PR2)
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Click to download full resolution via product page
Caption: General reaction for diphosphine ligand synthesis.
Experimental Protocols
Protocol 1: Synthesis of 1,2-Bis(dimethylphosphino)ethane (dmpe)

This protocol describes the reaction of 1,2-bis(dichlorophosphino)ethane with
methylmagnesium chloride to produce dmpe, a widely used chelating ligand.[4]

Materials:
Molar Mass ( g/mol
Reagent ) Amount Moles
1,2-
Bis(dichlorophosphino  231.81 58049 0.025
)ethane
Methylmagnesium
chloride (3.0 M in 74.79 35.0 mL 0.105
THF)
Diethyl ether
74.12 200 mL
(anhydrous)
Degassed distilled
18.02 100 mL
water
Anhydrous sodium
142.04 10 g
sulfate
Procedure:

 Inert Atmosphere Setup: Assemble a flame-dried, three-necked round-bottom flask equipped
with a magnetic stir bar, a dropping funnel, and a condenser under a positive pressure of
argon or nitrogen.
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Reagent Addition: Dissolve 5.80 g (0.025 mol) of 1,2-bis(dichlorophosphino)ethane in 100
mL of anhydrous diethyl ether in the flask.

Grignard Reaction: Cool the solution to 0 °C using an ice bath. Add 35.0 mL (0.105 mol) of
3.0 M methylmagnesium chloride solution in THF dropwise from the dropping funnel over 1
hour with vigorous stirring.

Reaction Completion: After the addition is complete, allow the mixture to warm to room
temperature and stir for an additional 2 hours.

Quenching: Carefully quench the reaction by slowly adding 100 mL of degassed distilled
water through the dropping funnel.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer with two 50 mL portions of diethyl ether.

Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.
Filter the solution and remove the solvent under reduced pressure to yield the crude product.

Purification: Purify the resulting liquid by vacuum distillation to obtain pure 1,2-
bis(dimethylphosphino)ethane.
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Caption: Workflow for the synthesis of dmpe.
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Protocol 2: Synthesis of 1,2-Bis(dichlorophosphino)ethane

This protocol is based on the reaction of ethylene, white phosphorus, and phosphorus
trichloride.[4] Caution: This reaction involves highly toxic and pyrophoric materials and should
only be performed by experienced chemists with appropriate safety infrastructure.

Materials:
Reagent Molar Mass ( g/mol ) Ratio
Ethylene (C2Ha) 28.05 3
White Phosphorus (P4) 123.88 0.5
Phosphorus trichloride (PCIs) 137.33 4
Procedure:

o Specialized Apparatus: This reaction must be conducted in a high-pressure autoclave
capable of handling the required temperature and pressure.

o Reagent Charging: The autoclave is charged with white phosphorus and phosphorus
trichloride under an inert atmosphere.

e Reaction Conditions: The autoclave is sealed, and ethylene is introduced. The mixture is
heated to the required reaction temperature and pressure as described in the literature.

« |solation: After the reaction period, the autoclave is cooled, and the excess pressure is safely
vented. The product, 1,2-bis(dichlorophosphino)ethane, is isolated from the reaction
mixture, typically by distillation under reduced pressure.
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(1,2-Bis(dichlorophosphino)ethane)
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Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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